Cas no 1807122-85-5 (3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde)
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde
-
- Inchi: 1S/C10H6F6O/c1-5-2-6(4-17)3-7(9(11,12)13)8(5)10(14,15)16/h2-4H,1H3
- InChI Key: RNLTUYBIJHIRCY-UHFFFAOYSA-N
- SMILES: FC(C1C(C)=CC(C=O)=CC=1C(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 282
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012525-1g |
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde |
1807122-85-5 | 97% | 1g |
1,579.40 USD | 2021-07-05 |
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde
Introduction to 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde (CAS No. 1807122-85-5)
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1807122-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde features a benzene ring substituted with two trifluoromethyl groups at the 3 and 4 positions, along with a methyl group at the 5 position, and a formyl group (aldehyde functionality) at the 1 position. The unique structural attributes of this compound contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug development.
The presence of multiple trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for medicinal chemistry applications. Trifluoromethyl groups are widely incorporated into pharmaceuticals due to their ability to improve pharmacokinetic profiles, including bioavailability and duration of action. Additionally, the electron-withdrawing nature of these groups can modulate the reactivity and binding affinity of the molecule, which is crucial for designing potent and selective therapeutic agents.
3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde serves as a versatile building block in organic synthesis. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases, imines, or other heterocyclic compounds. These derivatives have been explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of electron-donating (methyl) and electron-withdrawing (trifluoromethyl) groups creates a delicate balance in the molecule’s electronic distribution, influencing its interactions with biological targets.
Recent research has highlighted the potential of 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde in the development of novel agrochemicals. The compound’s structural features make it a promising precursor for synthesizing herbicides and pesticides with improved efficacy and environmental safety. Studies have demonstrated its role in inhibiting key enzymatic pathways in weeds and pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.
In pharmaceutical research, 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde has been investigated as a scaffold for drug discovery programs targeting neurological disorders. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a valuable candidate for developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies have shown that derivatives of this aldehyde exhibit neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells.
The synthesis of 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the trifluoromethyl-substituted benzene ring efficiently. These synthetic strategies are critical for producing complex molecules with high fidelity, ensuring their suitability for downstream applications.
The chemical properties of 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde, such as its solubility profile and thermal stability, also make it a valuable intermediate in material science applications. Researchers have explored its use in developing advanced polymers and coatings that exhibit enhanced durability and chemical resistance. The trifluoromethyl groups contribute to increased hydrophobicity and flame retardancy, making these materials suitable for high-performance industrial applications.
Evaluation of 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde in vitro has revealed interesting interactions with various biological targets. Its binding affinity to enzymes such as cytochrome P450 has been studied to understand potential drug-drug interactions. Additionally, its ability to inhibit kinases involved in cell signaling pathways has opened avenues for developing antitumor agents. These findings underscore the compound’s significance as a lead molecule in medicinal chemistry.
The environmental impact of using 3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde in industrial processes has also been addressed in recent studies. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce hazardous byproducts. Green chemistry principles have been applied to develop more sustainable methods for producing this compound on an industrial scale. Such approaches are essential for ensuring that pharmaceutical intermediates meet both regulatory requirements and environmental standards.
In conclusion,3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde (CAS No. 1807122-85-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical modifications that yield molecules with enhanced biological activity and material properties. Ongoing research continues to uncover new possibilities for utilizing this compound as a key intermediate in synthetic chemistry, contributing to advancements in drug development and sustainable industrial practices.
1807122-85-5 (3,4-Bis(trifluoromethyl)-5-methylbenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)